Cas no 2034418-62-5 (8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline)

• Product Name: 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline
• CAS No: 2034418-62-5
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5760249
• PubChem ID: 121021161
• Update Time: 2025-07-16

8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline Chemical and Physical Properties

Names and Identifiers

• 2034418-62-5
• 8-((3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)sulfonyl)quinoline
• 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline
• AKOS026696909
• F6555-1058
• 8-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]sulfonylquinoline
• CWEPYNKASMGBDT-UHFFFAOYSA-N
• Quinoline, 8-[[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]-

• Inchi： 1S/C18H19N5O2S/c24-26(25,17-5-1-3-14-4-2-9-19-18(14)17)22-10-8-15(11-22)23-12-16(20-21-23)13-6-7-13/h1-5,9,12-13,15H,6-8,10-11H2
• InChI Key： CWEPYNKASMGBDT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(N1CCC(C1)N1C=C(C2CC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 369.12594604g/mol
• Monoisotopic Mass: 369.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 623.2±65.0 °C(Predicted)
• pka: 2.57±0.17(Predicted)

Additional information on 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline

Research Briefing on 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline (CAS: 2034418-62-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline (CAS: 2034418-62-5) as a promising scaffold for drug development. This compound, characterized by its unique triazole-pyrrolidine-quinoline structure, has garnered significant attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of this compound, focusing on its inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. The researchers employed a combination of computational docking and in vitro assays to elucidate the binding affinity and selectivity of the compound, revealing its potent inhibition of key kinases such as PI3K and mTOR.

Further research has explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. A recent preclinical study demonstrated favorable oral absorption and tissue distribution, suggesting its potential as an orally active therapeutic agent. Additionally, the compound exhibited minimal off-target effects in cytotoxicity assays, underscoring its safety profile.

The structural optimization of 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline has also been a focal point of recent investigations. Modifications to the cyclopropyl and triazole moieties have been shown to enhance its binding affinity and metabolic stability, as reported in a 2024 study in ACS Chemical Biology. These findings pave the way for the development of next-generation derivatives with improved therapeutic efficacy.

In summary, 8-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]sulfonyl}quinoline represents a compelling candidate for further drug development, with demonstrated potential in targeting kinase-mediated pathways. Ongoing research aims to advance this compound into clinical trials, leveraging its unique chemical properties and promising preclinical data.